Cas no 1803528-10-0 (2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1803528-10-0
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912171
• Update Time: 2025-05-20

2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-7-3-5(1-2-13)6(4-14-7)15-8(10,11)12/h3-4H,1H2
• InChI Key： CQIZZXIJOPSNCZ-UHFFFAOYSA-N
• SMILES： FC1=CC(CC#N)=C(C=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile

2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile

The compound 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No: 1803528-10-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorine and trifluoromethoxy substituents, along with an acetonitrile group. The combination of these functional groups imparts the molecule with distinctive electronic and steric properties, making it a valuable building block in modern chemical synthesis.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the trifluoromethoxy group further enhances the molecule's stability and selectivity in biological systems. Researchers have demonstrated that 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile exhibits potent inhibitory activity against various enzymes and receptors, making it a promising candidate for the development of novel therapeutics.

The synthesis of 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring system. The introduction of the trifluoromethoxy group is achieved through nucleophilic aromatic substitution or coupling reactions, while the acetonitrile group is introduced via acylation or nitrile substitution methods. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

In terms of applications, 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile has shown remarkable potential in the field of pest control. Studies have demonstrated that this compound possesses excellent insecticidal activity against a wide range of agricultural pests, including those resistant to conventional pesticides. Its ability to target specific neural pathways in insects makes it a safer alternative to traditional chemical pesticides, reducing environmental impact while maintaining efficacy.

Another area where this compound has garnered significant attention is in the development of advanced materials. The unique electronic properties of 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its potential as a dopant or additive in polymer-based electronics, where it enhances charge transport properties and improves device performance.

From a pharmacological perspective, 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile has been investigated for its anti-inflammatory and anti-cancer properties. Preclinical studies have shown that this compound can inhibit key inflammatory mediators and induce apoptosis in cancer cells without causing significant toxicity to healthy cells. These findings suggest that it could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer drugs.

The structural versatility of 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile also makes it an attractive substrate for further chemical modifications. By altering the substituents on the pyridine ring or modifying the acetonitrile group, chemists can tailor the molecule's properties to suit specific applications. For instance, introducing additional fluorinated groups can enhance its lipophilicity and improve its ability to cross biological membranes.

In conclusion, 2-Fluoro-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No: 1803528